Cas no 433-85-2 ( )

• Product name: &nbsp
• CAS No: 433-85-2
• MF: C₂₁H₂₉FO₃
• MW: 348.451570272446
• CID: 928930
• PubChem ID: 272360

  Chemical and Physical Properties

Names and Identifiers

• 17-acetyl-6-fluoro-11-hydroxy-10,13-dimethyl-6,7,8,9,10,11,12,13,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3(2H)-one
• 6-a-Fluor-Hydrocortisone
• NSC116706
• 433-85-2
• NCIOpen2_008664
• NSC-116706
•  

• Inchi： InChI=1S/C21H29FO3/c1-11(23)14-4-5-15-13-9-17(22)16-8-12(24)6-7-20(16,2)19(13)18(25)10-21(14,15)3/h8,13-15,17-19,25H,4-7,9-10H2,1-3H3
• InChI Key： WKLSIBAACVYLOP-UHFFFAOYSA-N
• SMILES： CC(=O)C1CCC2C1(CC(C3C2CC(C4=CC(=O)CCC34C)F)O)C

Computed Properties

• Exact Mass: 348.21017
• Monoisotopic Mass: 348.21007294g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 1
• Complexity: 656
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 8
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.37
• LogP: 3.64230